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Compound of Interest

Compound Name: Vitride

Cat. No.: B8709870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Vitride, also known as

sodium bis(2-methoxyethoxy)aluminum hydride (SMEAH) or Red-Al®. Vitride is a versatile and

powerful reducing agent with significant applications in organic synthesis, particularly in the

pharmaceutical and fine chemical industries. This document details its chemical structure,

physical and chemical properties, reaction mechanisms, and provides specific experimental

protocols for its use.

Chemical Structure and Identification
Vitride is a complex hydride of aluminum. The central aluminum atom is tetrahedrally

coordinated to two hydride ions and two 2-methoxyethoxide groups.[1]

Chemical Name: Sodium bis(2-methoxyethoxy)aluminum hydride[2][3]

Synonyms: Red-Al®, Synhydrid®, SMEAH[1][4]

CAS Number: 22722-98-1[1][5]

Molecular Formula: C6H16AlNaO4[1][4]

Physicochemical Properties
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Vitride is commercially available, typically as a 60-70% solution in toluene.[2][6] It is a colorless

to pale yellow, viscous liquid.[1] Key physical and chemical properties are summarized in the

table below.

Property Value References

Molar Mass 202.161 g/mol [1][7]

Appearance

Transparent crystals (solid),

Colorless/pale yellow viscous

solution

[1]

Density
1.122 g/cm³ (solid), 1.036

g/mL (>60% solution)
[1]

Melting Point 205 to 214 °C (decomposes) [1]

Boiling Point 396-402°C [4]

Viscosity 65.1 cps (70% solution) [1]

Flash Point 40 °F [4]

Vapor Pressure 21 mm Hg (20 °C) [4][8]

Solubility

Soluble in aromatic

hydrocarbons. Miscible with

ether, tetrahydrofuran,

dimethyl ether, and

dimethylformamide. Immiscible

with aliphatic hydrocarbons.

[1][2][4][9]

Reactivity and Applications
Vitride is a powerful reducing agent capable of reducing a wide range of functional groups.[2] It

is often considered a safer alternative to lithium aluminum hydride (LiAlH4) due to its higher

thermal stability (stable up to 170°C), non-pyrophoric nature, and good solubility in aromatic

solvents.[1][4] While it reacts exothermically with air and moisture, it does not ignite.[1]

Key applications in organic synthesis include:
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Reduction of Carbonyl Compounds: Aldehydes, ketones, carboxylic acids, esters, acyl

halides, and anhydrides are efficiently reduced to their corresponding primary alcohols.[1][2]

[4]

Reduction of Nitrogen-Containing Compounds: Amides, nitriles, and imines are reduced to

the corresponding amines.[1][2][4] Nitroarenes can be converted to azoxyarenes, azoarenes,

or hydroazoarenes depending on the reaction conditions.[1][9]

Other Reductions: It is also used for the reduction of lactones and epoxides to diols.[4][9]

Catalysis and Other Applications: Vitride can act as a polymerization catalyst and as a tosyl

deprotecting agent.[2]

Reaction Mechanisms
The reduction of carbonyl compounds and amides by Vitride proceeds via nucleophilic attack

of the hydride ion on the electrophilic carbonyl carbon.

Reduction of an Ester to a Primary Alcohol:

The mechanism involves a two-step hydride addition. First, the ester is reduced to an aldehyde

intermediate, which is then further reduced to the primary alcohol.

R-C(=O)-OR' (Ester) [Tetrahedral Intermediate]1. H- attack R-C(=O)-H (Aldehyde)- OR' R-CH2-O- [Alkoxide]2. H- attack R-CH2-OH (Primary Alcohol)Protonation

NaAlH2(OR)2 NaAlH2(OR)2 H2O (Workup)

Click to download full resolution via product page

Mechanism of Ester Reduction by Vitride.

Reduction of an Amide to an Amine:

The reduction of an amide involves the initial formation of a tetrahedral intermediate, which

then eliminates the oxygen atom to form an iminium ion. A second hydride attack on the

iminium ion yields the amine.
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R-C(=O)-NR'2 (Amide) [Tetrahedral Intermediate]1. H- attack [R-CH=N+R'2] (Iminium Ion)- O-Al R-CH2-NR'2 (Amine)2. H- attack

NaAlH2(OR)2 NaAlH2(OR)2

Click to download full resolution via product page

Mechanism of Amide Reduction by Vitride.

Experimental Protocols
The following are generalized experimental protocols for common reductions using Vitride.

Caution: Vitride reacts violently with water and protic solvents. All reactions should be carried

out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[6]

General Experimental Workflow
A typical experimental workflow for a reduction using Vitride involves the setup of the reaction

under inert atmosphere, the controlled addition of the reagent, monitoring the reaction,

quenching the excess reagent, and finally, working up the reaction to isolate the product.
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Start

Reaction Setup:
- Dry glassware

- Inert atmosphere (N2/Ar)
- Anhydrous solvent (e.g., Toluene)

Dissolve Substrate in Solvent

Cool Reaction Mixture
(if required, e.g., 0 °C)

Slowly Add Vitride Solution

Allow Reaction to Proceed
(Monitor by TLC/GC)

Quench Excess Vitride
(e.g., cautious addition of H2O, aq. NaOH, or ethyl acetate)

Aqueous Workup
- Separate organic and aqueous layers

Extract Aqueous Layer
with Organic Solvent

Combine Organic Layers

Dry Organic Layer
(e.g., Na2SO4, MgSO4)

Filter

Concentrate in vacuo

Purify Product
(e.g., distillation, chromatography)

End

Click to download full resolution via product page

Generalized Experimental Workflow for Vitride Reductions.
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Protocol for the Reduction of an Ester to a Primary
Alcohol
This protocol is a general guideline for the reduction of an ester to a primary alcohol. The

specific conditions may need to be optimized for the particular substrate.

Materials:

Ester

Vitride solution (e.g., 70% in toluene)

Anhydrous toluene (or other suitable aprotic solvent)

Deionized water

10% aqueous Sodium Hydroxide (NaOH) solution

Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Under an inert atmosphere, dissolve the ester in anhydrous toluene in a round-bottom flask

equipped with a magnetic stirrer and a dropping funnel.

Cool the solution to 0 °C in an ice bath.

Slowly add the Vitride solution dropwise to the stirred solution of the ester. The rate of

addition should be controlled to maintain the desired reaction temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir for a

period of time (monitoring by TLC or GC is recommended to determine completion).

Once the reaction is complete, cool the mixture back to 0 °C.
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Quenching: Cautiously and slowly add deionized water dropwise to quench the excess

Vitride. A vigorous evolution of hydrogen gas will be observed. Following the initial quench

with water, a 10% aqueous NaOH solution can be added.

Workup: Allow the mixture to stir until two distinct layers form.

Separate the organic layer. Extract the aqueous layer with an organic solvent (e.g., ethyl

acetate).

Combine all organic layers and wash with brine.

Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by distillation or column chromatography as required.

Protocol for the Reduction of an Amide to an Amine
This protocol outlines the general procedure for the reduction of a substituted amide to the

corresponding amine.

Materials:

Amide

Vitride solution (e.g., 70% in toluene)

Anhydrous toluene or tetrahydrofuran (THF)

10% aqueous Sodium Hydroxide (NaOH) solution

Ethyl acetate

Anhydrous magnesium sulfate

Procedure:
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In a three-necked flask under an argon shield, dissolve the amide in anhydrous THF or

toluene.

Cool the solution to 0-30 °C.

In a reverse dropwise addition, add the Vitride solution to the stirred amide solution while

maintaining the temperature between 0-30 °C.

After the addition is complete, allow the reaction to stir at 20-30 °C for 1 hour, or until the

reaction is complete as indicated by TLC.

Hydrolysis: Cool the reaction mixture to below 5 °C and slowly add a pre-cooled solution of

aqueous NaOH.

After the hydrolysis is complete, allow the mixture to stand for about 10 minutes to allow for

phase separation.

Separate the layers and extract the aqueous phase with ethyl acetate.

Combine the organic phases and wash with water until the pH is approximately 7.

Dry the organic phase with anhydrous magnesium sulfate.

Filter and remove the solvent under reduced pressure to obtain the crude product.

The crude product can be further purified by distillation under reduced pressure.[10]

Safety and Handling
Vitride is a hazardous chemical and must be handled with appropriate safety precautions.

Flammability: Vitride solutions are flammable. Keep away from heat, sparks, and open

flames.[6][11]

Reactivity with Water: Reacts violently with water and protic solvents, releasing flammable

hydrogen gas.[6] Handle and store under an inert, dry atmosphere.[6][12]
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Toxicity: The substance is toxic to the lungs, nervous system, and mucous membranes.[11] It

is harmful if swallowed or in contact with skin.[6]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[12] Work in a well-ventilated area or use a fume hood.[13]

In case of a spill: Absorb with an inert, dry material such as sand or earth and place in an

appropriate waste disposal container. Do not use water.[11]

Fire Fighting: Use dry chemical powder for small fires. For large fires, use alcohol foam, water

spray, or fog.[11]

This guide is intended for informational purposes for trained professionals. Always consult the

latest Safety Data Sheet (SDS) before handling Vitride and follow all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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